5-methoxy-2-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)oxy]pyrimidine

• IUPAC Name: 8-[4-(5-methoxypyrimidin-2-yl)oxypiperidin-1-yl]-3-methyl-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C16H19N7O2/c1-11-20-21-15-14(17-5-8-23(11)15)22-6-3-12(4-7-22)25-16-18-9-13(24-2)10-19-16/h5,8-10,12H,3-4,6-7H2,1-2H3
• InChI Key: ZARHPIADJSHMKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CN=C2N3CCC(CC3)OC4=NC=C(C=N4)OC
• Molecular Formula: C16H19N7O2
• Molecular Weight: 341.37 g/mol

Description

The compound “5-methoxy-2-[(1-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperidin-4-yl)oxy]pyrimidine” is a heterocyclic compound. Heterocyclic compounds containing nitrogen atoms, like 1,2,4-triazole ring, are one of the most important active pharmaceutical scaffolds.

Scientific Research Applications

Cancer Treatment

. . .

Antimicrobial Activity

. This makes them a potential candidate for the development of new antimicrobial drugs.

Anti-inflammatory Activity

. This suggests that they could be used in the treatment of conditions characterized by inflammation.

Antiviral Activity

. This suggests potential applications in the treatment of viral infections.

Treatment of Cardiovascular Disorders

. This suggests potential applications in the management and treatment of heart-related conditions.

Treatment of Type 2 Diabetes

. This suggests that it could be used in the development of new therapeutic strategies for managing this condition.

Treatment of Hyperproliferative Disorders

. This suggests potential applications in the management of conditions characterized by abnormal cell growth.

Inhibitor of Various Enzymes

. This suggests potential applications in the regulation of these enzymes.

Mechanism of Action

Target of Action

Similar compounds with a pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine structure have been found to inhibit cdk2 , a protein kinase involved in cell cycle regulation.

Mode of Action

The compound interacts with its target, potentially CDK2, leading to inhibition of the kinase’s activity . This interaction may result in changes in the cell cycle, affecting the proliferation of cells.

Biochemical Pathways

The compound’s interaction with CDK2 can affect the cell cycle, particularly the transition from the G1 phase to the S phase. This can lead to a decrease in cell proliferation, which could be beneficial in the context of diseases characterized by uncontrolled cell growth, such as cancer .

Result of Action

The inhibition of CDK2 by this compound can lead to alterations in cell cycle progression, potentially inducing apoptosis (programmed cell death) and causing a decrease in cell proliferation . This could result in a reduction in tumor growth in the context of cancer.